Cas no 946429-50-1 (4-hydroxy-4-vinyl-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 4-hydroxy-4-vinyl-piperidine-1-carboxylic acid benzyl ester
• CAS No: 946429-50-1
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 2356467
• Update Time: 2025-06-14

4-hydroxy-4-vinyl-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-4-vinyl-piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C15H19NO3/c1-2-15(18)8-10-16(11-9-15)14(17)19-12-13-6-4-3-5-7-13/h2-7,18H,1,8-12H2
• InChI Key： ITTXZJWADRUXBF-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(O)(C=C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 4-hydroxy-4-vinyl-piperidine-1-carboxylic acid benzyl ester

Recent Advances in the Study of 4-hydroxy-4-vinyl-piperidine-1-carboxylic acid benzyl ester (CAS: 946429-50-1)

In recent years, the compound 4-hydroxy-4-vinyl-piperidine-1-carboxylic acid benzyl ester (CAS: 946429-50-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine scaffold and vinyl-hydroxyl functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The synthesis of 4-hydroxy-4-vinyl-piperidine-1-carboxylic acid benzyl ester has been optimized in several recent studies, with a focus on improving yield and purity. Researchers have employed advanced catalytic methods, including asymmetric catalysis, to achieve enantioselective synthesis. These advancements are critical for ensuring the reproducibility and scalability of the compound, which is essential for its application in medicinal chemistry. Additionally, the compound's stability under various conditions has been investigated, providing valuable insights into its handling and storage requirements.

Pharmacological studies have revealed that 4-hydroxy-4-vinyl-piperidine-1-carboxylic acid benzyl ester exhibits notable bioactivity, particularly in the modulation of neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest that the compound may interact with specific receptors in the central nervous system, making it a candidate for the development of novel neurotherapeutics. Furthermore, its structural features have been exploited in the design of prodrugs and targeted delivery systems, enhancing its utility in precision medicine.

Recent collaborations between academic and industrial researchers have expanded the scope of applications for this compound. For instance, it has been incorporated into libraries of small molecules for high-throughput screening, enabling the identification of new lead compounds for various diseases. The versatility of 4-hydroxy-4-vinyl-piperidine-1-carboxylic acid benzyl ester as a synthetic intermediate has also been demonstrated in the construction of complex heterocycles, which are prevalent in many FDA-approved drugs.

In conclusion, the ongoing research on 4-hydroxy-4-vinyl-piperidine-1-carboxylic acid benzyl ester (CAS: 946429-50-1) underscores its importance in the chemical biology and pharmaceutical fields. The compound's unique properties and broad applicability make it a valuable tool for drug discovery and development. Future studies are expected to further elucidate its mechanisms of action and explore its potential in treating a wider range of diseases. As the field progresses, this molecule is likely to play a pivotal role in the development of next-generation therapeutics.